Cas no 898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile)

4-(3-Iodophenyl)-4-oxobutyronitrile structure
898767-92-5 structure
Product Name:4-(3-Iodophenyl)-4-oxobutyronitrile
CAS No:898767-92-5
MF:C10H8INO
MW:285.081094741821
MDL:MFCD02260581
CID:869827
PubChem ID:24723849
Update Time:2025-04-19

4-(3-Iodophenyl)-4-oxobutyronitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Iodophenyl)-4-oxobutanenitrile
    • 4-(3-IODOPHENYL)-4-OXOBUTYRONITRILE
    • 898767-92-5
    • AKOS016019587
    • MFCD02260581
    • DTXSID60642248
    • 4-(3-Iodophenyl)-4-oxobutyronitrile
    • MDL： MFCD02260581
    • Inchi： 1S/C10H8INO/c11-9-4-1-3-8(7-9)10(13)5-2-6-12/h1,3-4,7H,2,5H2
    • InChI Key： CKSDLTRSGREVTG-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(=C1)C(CCC#N)=O

Computed Properties

  • Exact Mass: 284.96506g/mol
  • Monoisotopic Mass: 284.96506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.9Ų

4-(3-Iodophenyl)-4-oxobutyronitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB363727-1 g
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4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .
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abcr
AB363727-2g
4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .
 898767-92-5 97%
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4-(3-Iodophenyl)-4-oxobutyronitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898767-92-5)4-(3-Iodophenyl)-4-oxobutyronitrile
Order Number:A1188670
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:07
Price ($):346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898767-92-5)4-(3-Iodophenyl)-4-oxobutyronitrile
A1188670
Purity:99%
Quantity:1g
Price ($):346.0
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